Cas no 2228210-08-8 (4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one)

• Product Name: 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one
• CAS No: 2228210-08-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5927307
• PubChem ID: 165762138
• Update Time: 2025-06-07

4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one
• 2228210-08-8
• 4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-one
• EN300-1773171

• Inchi： 1S/C12H17NO2/c1-9(2)15-12-6-4-5-11(13-12)8-7-10(3)14/h4-6,9H,7-8H2,1-3H3
• InChI Key： YNBQKXBEFSGAKO-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(CCC(C)=O)=N1)C(C)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one

Recent Advances in the Study of 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one (CAS: 2228210-08-8)

The compound 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one (CAS: 2228210-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique pyridine and butanone structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of the synthetic process, reducing byproduct formation and enabling scalable production. This advancement is critical for facilitating further preclinical and clinical investigations.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one exhibits promising anti-inflammatory and analgesic properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as a lead candidate for the development of new anti-inflammatory drugs.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. Researchers have identified potential binding interactions with various protein targets, including kinases and G-protein-coupled receptors (GPCRs), which could explain its observed biological effects. These findings are supported by a 2024 study in ACS Chemical Biology, which utilized advanced structural biology techniques to map the compound's binding sites.

Despite these promising results, challenges remain in the development of 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance bioavailability and reduce adverse effects, as highlighted in a recent review article in Drug Discovery Today.

In conclusion, 4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-one (CAS: 2228210-08-8) represents a promising scaffold for drug development, with demonstrated biological activities and potential therapeutic applications. Continued research efforts are essential to fully unlock its clinical potential and address existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for the pharmaceutical industry.